Methyl 5-(((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[(7-oxo-5-propyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C15H16N4O4S/c1-3-4-9-7-12(20)16-14-17-18-15(19(9)14)24-8-10-5-6-11(23-10)13(21)22-2/h5-7H,3-4,8H2,1-2H3,(H,16,17,20)
• InChI Key: AYRRGLDDJAEHBH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC2=NN=C(N12)SCC3=CC=C(O3)C(=O)OC
• Molecular Formula: C15H16N4O4S
• Molecular Weight: 348.4 g/mol

Description

This compound is a complex organic molecule that includes several heterocyclic components, including a [1,2,4]triazolo[4,3-a]pyrimidine ring and a furan ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Scientific Research Applications

Synthesis and Reactivity

The synthetic utility of heteroaromatic azido compounds has been demonstrated in the preparation of various triazolo and pyrimidine derivatives. For example, Westerlund (1980) outlined the preparation of some 1H-1,2,3-triazolo[1,5-a]thieno[3,2-d]pyrimidines, highlighting the reactivity of such compounds in forming complex heterocyclic structures (Westerlund, 1980).

Antiviral and Antimicrobial Applications

Research by Ivoilova et al. (2021) on the redox conversions of triazolopyrimidinide derivatives provided insights into their promising antiviral drug potential. Their study focused on the electrochemical transformations of these compounds, suggesting a method for developing new antiviral agents (Ivoilova et al., 2021).

Komykhov et al. (2017) synthesized (5S,7R)-5-Aryl-7-methyl-4,5,6,7-tetrahydro[1, 2, 4]triazolo[1,5-a]pyrimidin-7-ols and evaluated their antimicrobial and antifungal activities, indicating the potential use of these compounds in treating infections (Komykhov et al., 2017).

Synthetic Approaches and Structural Analysis

The synthesis of new heterocyclic systems, such as pyrido[3′,2′:4,5]furo[3,2-d][1,2,4]triazolo[4,3-a]pyrimidin-7(8)-one derivatives, showcases the diverse synthetic routes available for constructing complex structures related to the compound . Sirakanyan et al. (2016) detailed the synthesis of these derivatives, providing a foundation for the development of new chemical entities (Sirakanyan et al., 2016).

Antituberculous and Anticancer Properties

Titova et al. (2019) investigated the tuberculostatic activity of structural analogs, revealing the potential of these compounds in combating tuberculosis. This highlights the medicinal chemistry applications of triazolopyrimidine derivatives (Titova et al., 2019).

Zhai et al. (2008) synthesized N-anilino-5-methyl-2-(3-(5-(alkylaminomethyl)furan-2-yl-methylthio)propyl)-[1,2,4]triazolo-[1,5-a]pyrimidine-7-amine derivatives and evaluated their in vitro cytotoxicity, identifying compounds with marked anticancer activity, particularly against cancer cell lines Bel-7402 and HT-1080. This research underscores the potential of these compounds in oncology (Zhai et al., 2008).

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.